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4-O-[2-(Dimethylamino)-2-oxoethyl]rifamycin 4-O-[2-(Dimethylamino)-2-oxoethyl]rifamycin
Brand Name: Vulcanchem
CAS No.: 17607-33-9
VCID: VC0231592
InChI: InChI=1S/C41H54N2O13/c1-19-13-12-14-20(2)40(51)42-26-17-28(53-18-29(45)43(9)10)30-31(36(26)49)35(48)24(6)38-32(30)39(50)41(8,56-38)54-16-15-27(52-11)21(3)37(55-25(7)44)23(5)34(47)22(4)33(19)46/h12-17,19,21-23,27,33-34,37,46-49H,18H2,1-11H3,(H,42,51)/b13-12+,16-15+,20-14+
SMILES: CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C)C)C
Molecular Formula: C41H54N2O13
Molecular Weight: 782.9 g/mol

4-O-[2-(Dimethylamino)-2-oxoethyl]rifamycin

CAS No.: 17607-33-9

Main Products

VCID: VC0231592

Molecular Formula: C41H54N2O13

Molecular Weight: 782.9 g/mol

4-O-[2-(Dimethylamino)-2-oxoethyl]rifamycin - 17607-33-9

CAS No. 17607-33-9
Product Name 4-O-[2-(Dimethylamino)-2-oxoethyl]rifamycin
Molecular Formula C41H54N2O13
Molecular Weight 782.9 g/mol
IUPAC Name [(9E,19E,21E)-27-[2-(dimethylamino)-2-oxoethoxy]-2,15,17,29-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
Standard InChI InChI=1S/C41H54N2O13/c1-19-13-12-14-20(2)40(51)42-26-17-28(53-18-29(45)43(9)10)30-31(36(26)49)35(48)24(6)38-32(30)39(50)41(8,56-38)54-16-15-27(52-11)21(3)37(55-25(7)44)23(5)34(47)22(4)33(19)46/h12-17,19,21-23,27,33-34,37,46-49H,18H2,1-11H3,(H,42,51)/b13-12+,16-15+,20-14+
Standard InChIKey VRPOMUTWCLUKGH-VATGUWRCSA-N
Isomeric SMILES CC1/C=C/C=C(/C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(O/C=C/C(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C)C)\C
SMILES CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C)C)C
Canonical SMILES CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C)C)C
PubChem Compound 6444773
Last Modified Nov 11 2021
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